Duocarmycin sa
Duocarmycin sa
Duocarmycin sa is a natural product found in Streptomyces with data available.
Brand Name:
Vulcanchem
CAS No.:
130288-24-3
VCID:
VC21161459
InChI:
InChI=1S/C25H23N3O7/c1-32-17-6-11-5-14(26-19(11)22(34-3)21(17)33-2)23(30)28-10-12-9-25(12)13-7-15(24(31)35-4)27-20(13)16(29)8-18(25)28/h5-8,12,26-27H,9-10H2,1-4H3/t12-,25-/m1/s1
SMILES:
COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC
Molecular Formula:
C25H23N3O7
Molecular Weight:
477.5 g/mol
Duocarmycin sa
CAS No.: 130288-24-3
Cat. No.: VC21161459
Molecular Formula: C25H23N3O7
Molecular Weight: 477.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Duocarmycin sa is a natural product found in Streptomyces with data available. |
|---|---|
| CAS No. | 130288-24-3 |
| Molecular Formula | C25H23N3O7 |
| Molecular Weight | 477.5 g/mol |
| IUPAC Name | methyl (1R,12S)-7-oxo-10-(5,6,7-trimethoxy-1H-indole-2-carbonyl)-5,10-diazatetracyclo[7.4.0.01,12.02,6]trideca-2(6),3,8-triene-4-carboxylate |
| Standard InChI | InChI=1S/C25H23N3O7/c1-32-17-6-11-5-14(26-19(11)22(34-3)21(17)33-2)23(30)28-10-12-9-25(12)13-7-15(24(31)35-4)27-20(13)16(29)8-18(25)28/h5-8,12,26-27H,9-10H2,1-4H3/t12-,25-/m1/s1 |
| Standard InChI Key | VQNATVDKACXKTF-XELLLNAOSA-N |
| Isomeric SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3C[C@H]4C[C@@]45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
| SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
| Canonical SMILES | COC1=C(C(=C2C(=C1)C=C(N2)C(=O)N3CC4CC45C3=CC(=O)C6=C5C=C(N6)C(=O)OC)OC)OC |
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